Cas no 74010-26-7 (Tetra-tert-butyldisiloxane-1,3-diol)

Tetra-tert-butyldisiloxane-1,3-diol structure

74010-26-7 structure

Product Name:Tetra-tert-butyldisiloxane-1,3-diol

CAS No:74010-26-7

MF:C₁₆H₃₈O₃Si₂

MW:334.642127513886

CID:2800724

PubChem ID:12569534

Update Time:2025-04-21

Tetra-tert-butyldisiloxane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- Tetra-tert-butyldisiloxane-1,3-diol
- 74010-26-7
- DTXSID00502892
- Inchi： 1S/C16H38O3Si2/c1-13(2,3)20(17,14(4,5)6)19-21(18,15(7,8)9)16(10,11)12/h17-18H,1-12H3
- InChI Key： VJQDPAQVJXFUOR-UHFFFAOYSA-N
- SMILES： [Si](C(C)(C)C)(C(C)(C)C)(O)O[Si](C(C)(C)C)(C(C)(C)C)O

Computed Properties

Exact Mass: 334.23594814Da
Monoisotopic Mass: 334.23594814Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

Tetra-tert-butyldisiloxane-1,3-diol Production Method

Production Method 1

421-83-0

96284-27-4

74010-26-7

117559-35-0

85272-31-7

78393-18-7

Reaction Conditions

1.1 Solvents: tert-Butyl methyl ether ; -78 °C; -78 °C → rt

Reference

Synthesis and crystal structures of tBu-substituted disiloxanes tBu2SiX-O-SiYtBu2 (X = Y = OH, Br; X = OH, Y = H) and of the adducts tBu3SiOH.(HO3SCF3)0.5.H2O and tBu3SiOLi.(LiO3SCF3)2.(H2O)2

Lerner, H.-W.; Scholz, S.; Wiberg, N.; Polborn, K.; Bolte, M.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 2005, 631(10), 1863-1870

Tetra-tert-butyldisiloxane-1,3-diol Raw materials

Tetra-tert-butyldisiloxane-1,3-diol Preparation Products

Tetra-tert-butyldisiloxane-1,3-diol Related Literature

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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315

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